Cas no 716379-11-2 (6-Chloro-pyridazine-3-carbaldehyde oxime)

• Product Name: 6-Chloro-pyridazine-3-carbaldehyde oxime
• CAS No: 716379-11-2
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• MDL: MFCD28672854
• CID: 4716331
• Update Time: 2025-06-08

6-Chloro-pyridazine-3-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-pyridazine-3-carbaldehyde oxime
• 3-Pyridazinecarboxaldehyde, 6-chloro-, oxime

• MDL： MFCD28672854
• Inchi： 1S/C5H4ClN3O/c6-5-2-1-4(3-7-10)8-9-5/h1-3,10H/b7-3+
• InChI Key： GMSTWAWXGCXWFN-XVNBXDOJSA-N
• SMILES： ClC1=CC=C(/C=N/O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 58.4

Additional information on 6-Chloro-pyridazine-3-carbaldehyde oxime

Introduction to 6-Chloro-pyridazine-3-carbaldehyde oxime (CAS No. 716379-11-2)

6-Chloro-pyridazine-3-carbaldehyde oxime, with the chemical formula C₅H₃ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its chloro-pyridazine core, which serves as a versatile scaffold for the development of various biologically active molecules. The presence of an aldehyde oxime functional group further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The CAS number 716379-11-2 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. Its molecular structure, featuring a pyridazine ring substituted with a chlorine atom at the 6th position and an aldehyde oxime group at the 3rd position, imparts unique electronic and steric properties that are exploited in medicinal chemistry.

In recent years, there has been growing interest in pyridazine derivatives due to their potential applications in drug discovery. The 6-chloro-pyridazine-3-carbaldehyde oxime has emerged as a key intermediate in the synthesis of molecules with antimicrobial, anti-inflammatory, and anticancer properties. Its ability to undergo various chemical transformations, such as condensation reactions with amines or hydrazines, makes it particularly useful for constructing heterocyclic compounds.

One of the most compelling aspects of this compound is its role in the development of bioactive molecules targeting specific biological pathways. For instance, studies have shown that pyridazine derivatives can interact with enzymes and receptors involved in cancer progression, leading to the discovery of novel therapeutic agents. The aldehyde oxime group in 6-chloro-pyridazine-3-carbaldehyde oxime is particularly noteworthy, as it can form Schiff bases with various nitrogen-containing heterocycles, thereby expanding the structural diversity of potential drug candidates.

The synthesis of 6-chloro-pyridazine-3-carbaldehyde oxime typically involves multi-step organic reactions starting from commercially available precursors. The chlorination step at the 6th position of the pyridazine ring is crucial and often requires careful optimization to ensure high yield and purity. Subsequent functionalization at the 3rd position with an aldehyde oxime group further refines the compound's chemical properties, enhancing its utility in downstream applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. For example, catalytic hydrogenation techniques have been employed to improve yields and reduce byproduct formation. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical manufacturing.

The pharmacological potential of 6-chloro-pyridazine-3-carbaldehyde oxime has been explored through both computational modeling and experimental studies. Computational approaches have helped predict its binding affinity to target proteins, while experimental assays have validated its biological activity. These studies have revealed promising results in terms of antimicrobial efficacy against resistant strains of bacteria and moderate inhibitory effects on certain cancer cell lines.

In conclusion, 6-chloro-pyridazine-3-carbaldehyde oxime (CAS No. 716379-11-2) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic applications for pyridazine derivatives, this compound is poised to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.